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Compound of Interest

Compound Name: ACHP

Cat. No.: B1663735 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. This guide provides essential, step-by-

step procedures for the proper disposal of amine-containing and other peroxide-forming

chemicals (PFCs), a class of compounds that can become shock-sensitive and explosive over

time. Adherence to these protocols is critical for maintaining a safe laboratory environment.

Organic peroxides are highly hazardous due to their sensitivity to shock, sparks, heat, friction,

and sunlight.[1] Peroxide formation increases with age, making it crucial to label all peroxide-

forming chemicals with the date received and the date opened.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the safe handling and disposal of

peroxide-forming chemicals.
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Parameter Guideline Source

Peroxide Concentration

Threshold

Do not use if peroxide test

result is greater than 30 ppm.

Contact the Safety Office for

disposal.

[1]

Dispose of chemical containing

peroxides approaching 20 ppm

immediately.

[2]

If the peroxide concentration

exceeds 0.001% (10 ppm), the

chemical must be stabilized

prior to collection by EH&S.

[3]

Disposal Timeline (Most

Dangerous - Forms explosive

levels without concentration)

Test for peroxide formation

before use and discard within

3 months of opening.

[1]

Disposal Timeline (Dangerous

- Peroxide formation on

concentration)

Test for peroxide formation

before distillation or

evaporation and discard within

12 months of opening.

[1]

Disposal Timeline (General)

Discard all peroxide forming

chemicals within 6 months of

opening (or within 1 year if

unopened), with some

exceptions.

[4]

Distillation Safety

Leave at least 10-20% volume

of liquid in the container to

ensure safety when distilling.

[1][4]

Experimental Protocol: Peroxide Detection
Before the disposal of any peroxide-forming chemical, it is essential to test for the presence of

peroxides. Commercial peroxide test strips are a convenient method for this purpose.[1]
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Materials:

Peroxide test strips

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

The container of the peroxide-forming chemical to be tested

Procedure:

Ensure you are wearing the appropriate PPE.

Carefully open the container of the chemical.

Dip the test strip into the chemical, ensuring the reactive pad is fully immersed.

Remove the strip and wait for the specified amount of time according to the manufacturer's

instructions.

Compare the color of the test strip to the color chart provided with the strips to determine the

peroxide concentration in parts per million (ppm).

Record the test date and results on the container's label.[2]

If the peroxide concentration is less than 30 ppm, the chemical may be stabilized.[1] If it is

approaching 20 ppm or is greater than 30 ppm, do not handle further and contact your

institution's Environmental Health and Safety (EHS) office for disposal.[1][2]

CRITICAL: If you observe visible crystals in a liquid, discoloration in a solid, or if there are

crystals around the cap of the container, DO NOT attempt to open or test the chemical.[1][2]

This indicates a high concentration of peroxides, and the material should be treated as

potentially explosive. Contact your EHS office immediately.[1][4]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

peroxide-forming chemicals.
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Start: Identify Peroxide-Forming Chemical for Disposal

Visually inspect container for crystals, discoloration, or precipitate

Crystals/Precipitate Found

Yes

No Crystals/Precipitate

No

Do Not Handle!
Contact EHS Immediately for Explosive Ordnance Disposal

Test for Peroxides using Test Strips

End: Chemical Disposed

Peroxide Concentration > 20-30 ppm?

High Concentration

Yes

Low Concentration

No

Contact EHS for Disposal Prepare for Standard Hazardous Waste Disposal

Click to download full resolution via product page

Caption: ACHP Disposal Workflow Diagram
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Operational and Disposal Plan
1. Purchasing and Storage:

Purchase only the amount of peroxide-forming chemical that will be used within a 3-6 month

period.[4] When possible, purchase chemicals that contain peroxide inhibitors.[4]

Upon receipt, label the container with the date it was received and the date it is opened.[1][4]

Store peroxide-forming chemicals in sealed, opaque, airtight containers with tight-fitting

caps, away from heat and sunlight.[1][4] Do not store in open, partially empty, or transparent

containers.[4]

2. Handling:

Always wear appropriate PPE, including safety glasses, a lab coat, and gloves.[1]

Before distilling any peroxide-forming chemical, test for the presence of peroxides.[4] Never

distill to dryness; always leave at least 10-20% of the liquid in the container.[1][4]

3. Disposal Procedure:

Visual Inspection: Before handling, carefully inspect the container for any signs of peroxide

formation, such as crystal formation, discoloration, or a viscous liquid. If any of these are

present, do not handle the container and contact your institution's EHS office immediately.[3]

[4]

Peroxide Testing: If there are no visual signs of high peroxide concentration, test the

chemical for peroxides using test strips as described in the protocol above.

Segregation and Labeling: Based on the peroxide test results, segregate the waste.

High Peroxide Concentration (>20-30 ppm): Label the container with the peroxide

concentration and a warning label. Do not attempt to neutralize or dispose of it yourself.

Contact your EHS office for specialized disposal.

Low Peroxide Concentration (<20-30 ppm): The chemical can be prepared for standard

hazardous waste disposal according to your institution's guidelines. Ensure the container
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is clearly labeled with its contents and the peroxide test results.

Waste Pickup: Arrange for a hazardous waste pickup with your institution's EHS office.

Provide them with all the necessary information, including the chemical name, quantity, and

peroxide concentration.

By following these procedures, you can mitigate the risks associated with peroxide-forming

chemicals and ensure their safe disposal, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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